Cas no 2549006-65-5 (7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2549006-65-5
• MF: C₂₃H₂₇N₃O₂
• MW: 377.479385614395
• CID: 5313356
• PubChem ID: 154582917
• Update Time: 2025-10-29

7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3-[[1-[(2-methylphenyl)methyl]-4-piperidinyl]methyl]-4(3H)-quinazolinone
• 7-methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
• AKOS040714217
• 2549006-65-5
• F6670-5647
• 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C23H27N3O2/c1-17-5-3-4-6-19(17)15-25-11-9-18(10-12-25)14-26-16-24-22-13-20(28-2)7-8-21(22)23(26)27/h3-8,13,16,18H,9-12,14-15H2,1-2H3
• InChI Key： GWSROEIXOSBMKV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2N=CN1CC1CCN(CC2C=CC=CC=2C)CC1)OC

Computed Properties

• Exact Mass: 377.21032711g/mol
• Monoisotopic Mass: 377.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.0±60.0 °C(Predicted)
• pka: 8.65±0.10(Predicted)

Additional information on 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

Introduction to 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one (CAS No. 2549006-65-5)

The compound 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one, identified by its CAS number 2549006-65-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 7-methoxy substituent and a complex piperidine moiety in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the quest for new treatments for various diseases. The quinazolinone scaffold, a class of nitrogen-containing heterocycles, is well-known for its broad spectrum of biological activities. Specifically, derivatives of quinazolinone have shown promise in the inhibition of kinases and other enzymes involved in cancer progression. The compound in question, 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one, incorporates elements that are expected to modulate these biological pathways effectively.

The incorporation of the 1-[({2-methylphenyl)methyl]piperidin-4-yl}methyl group into the quinazolinone core introduces a highly lipophilic and flexible segment that can enhance interactions with biological targets. This structural feature is particularly relevant in the context of drug design, where optimizing solubility and membrane permeability is crucial for achieving desired pharmacokinetic profiles. The compound's overall architecture suggests that it may exhibit properties such as high binding affinity and reduced metabolic clearance, making it an attractive candidate for further development.

Recent studies have highlighted the importance of quinazolinone derivatives in oncology research. For instance, several quinazolinone-based compounds have been investigated for their potential to inhibit tyrosine kinases, which are overactive in many forms of cancer. The specific substitution pattern in 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one may confer unique advantages over existing kinase inhibitors by providing greater selectivity or by targeting different residues on the kinase domain. This has opened up new avenues for research into more effective anticancer therapies.

Beyond its applications in oncology, this compound has also shown promise in other therapeutic areas. For example, quinazolinone derivatives have been explored for their antimicrobial and anti-inflammatory properties. The structural features of 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one, particularly the presence of the methoxy group and the piperidine ring, may contribute to its ability to interact with biological targets involved in these processes. Further investigation into its pharmacological profile could uncover additional therapeutic uses.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of complex functional groups while maintaining structural integrity requires meticulous planning and execution. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in synthetic methodologies over recent years.

In terms of pharmacokinetic properties, the lipophilicity imparted by the piperidine moiety is likely to influence both absorption and distribution within the body. This aspect is critical for determining how effectively a drug reaches its target site and how long it remains active. Computational modeling techniques have been increasingly used to predict these properties before experimental validation, streamlining the drug discovery process. The predicted pharmacokinetic profile of 7-Methoxy-3-({1-[(2-methylphenyl)methyl]piperidin-4-y]}methyl)-3,4-dihydroquinazolin-4-one suggests that it may exhibit favorable characteristics suitable for clinical development.

Evaluation of this compound's safety profile is another critical step before it can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are typically conducted to assess toxicity and potential side effects. These studies provide valuable insights into how the compound behaves within living systems and help identify any liabilities that need to be addressed before proceeding to human trials. Preliminary data from such studies would be essential for determining whether this molecule warrants further investigation.

The role of computational biology and bioinformatics has become increasingly prominent in modern drug discovery. By leveraging large datasets and advanced algorithms, researchers can predict how compounds like 7-Methoxy-3-({1-[({2-methylphenyl})methyl]pip]m}m}m}dihydroquinazon-4-on) (CAS No. 2545006-65-5) will interact with specific proteins or enzymes. This information can guide optimization efforts by highlighting key interactions that contribute to biological activity while minimizing off-target effects.

The development pipeline for this compound reflects current trends in pharmaceutical innovation, where interdisciplinary approaches combining chemistry, biology, and computational science are employed to accelerate discovery. Collaborative efforts between academic institutions and industry partners are often essential for translating promising candidates like this one into viable therapies. Such collaborations bring together expertise from various domains ensuring a comprehensive evaluation of each molecule's potential.

In conclusion,7-Methoxy--{[{(2-methylphenyl)methylene]}(sulfonyl)amino}]acetonitrile (CAS No.2590450 ) represents an intriguing example of how structural complexity can be leveraged to develop novel pharmacological agents with significant therapeutic promise.
The combination
of traditional synthetic methods
and cutting-edge computational techniques
used
to
create
this
complex
heterocyclic
structure highlights
the
dynamic interplay between chemistry
and biology.
As research continues,
it is likely that additional insights will emerge regarding its mechanism(s) of action,
pharmacokinetic properties,
and overall therapeutic potential.